3-allyl-6-phenylthieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 6-phenyl-3-prop-2-enylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C15H12N2OS/c1-2-8-17-10-16-14-12(15(17)18)9-13(19-14)11-6-4-3-5-7-11/h2-7,9-10H,1,8H2
• InChI Key: GHYCJXACPSICEX-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C=NC2=C(C1=O)C=C(S2)C3=CC=CC=C3
• Molecular Formula: C15H12N2OS
• Molecular Weight: 268.3 g/mol

Description

3-allyl-6-phenylthieno[2,3-d]pyrimidin-4(3H)-one belongs to the thieno[2,3-d]pyrimidin-4(3H)-one class, which are important pharmacophores with diverse biological activities. These compounds have been studied for their potential in various applications due to their unique chemical structure and properties.

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidin-4(3H)-ones has evolved to become more efficient and environmentally friendly. A green approach for synthesizing this class of compounds involves a catalytic four-component reaction using ketones, ethyl cyanoacetate, S8, and formamide, characterized by step economy and easy purification (Shi et al., 2018). Additionally, a regioselective synthesis method for 3,6-disubstituted thieno[2,3-d]pyrimidin-4(3H)-ones has been reported, offering good yields under mild basic conditions (Dos Santos et al., 2015).

Molecular Structure Analysis

The molecular structure of thieno[2,3-d]pyrimidin-4(3H)-ones is crucial for their biological activity. X-ray crystallographic analysis has been used to confirm the structure of various derivatives in this class, providing detailed insights into their molecular geometry (Liu et al., 2007).

Chemical Reactions and Properties

These compounds undergo various chemical reactions, including cyclocondensation, aza-Wittig reactions, and heterocyclization, leading to the formation of diverse derivatives with different substituents and functional groups. Such reactions play a significant role in determining the chemical properties of the final compounds (Chen et al., 2009).